Cas no 884162-43-0 (4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene)

• Product Name: 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene
• CAS No: 884162-43-0
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD03880419
• CID: 5229252
• Update Time: 2026-03-07

4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene

• MDL： MFCD03880419
• Inchi： 1S/C15H15BrO/c1-11-3-8-15(9-12(11)2)17-10-13-4-6-14(16)7-5-13/h3-9H,10H2,1-2H3
• InChI Key： JNTFMSQXRQQKHO-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(OCC2=CC=C(Br)C=C2)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene

Recent Advances in the Study of 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene and Its Implications in Chemical Biology and Medicine

The compound 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene (CAS: 884162-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of a bromophenyl group and a dimethylbenzene moiety suggests its utility as an intermediate in the synthesis of more complex bioactive molecules or as a potential pharmacophore itself.

Recent research has focused on the synthesis and characterization of 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene, with particular emphasis on its reactivity and potential as a building block for novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers. The study highlighted the compound's ability to undergo selective functionalization, making it a versatile scaffold for further chemical modifications.

In addition to its synthetic utility, 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene has been investigated for its biological activity. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain inflammatory pathways, suggesting potential applications in the development of anti-inflammatory drugs. Researchers have also explored its interactions with specific protein targets, leveraging computational docking studies to predict binding affinities and modes of action.

The pharmacological profile of 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene is further supported by recent pharmacokinetic studies. These studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its suitability as a drug candidate. While the compound shows promising bioavailability, further optimization is required to enhance its metabolic stability and reduce potential toxicity.

Another area of interest is the environmental impact and safety profile of 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene. Regulatory agencies have begun to evaluate its ecotoxicological effects, given its increasing use in industrial and pharmaceutical applications. Recent findings indicate that the compound is relatively stable under environmental conditions, but its long-term effects on aquatic ecosystems warrant further investigation.

In conclusion, 4-[(4-bromophenyl)methoxy]-1,2-dimethylbenzene (CAS: 884162-43-0) represents a promising candidate for further research in chemical biology and medicine. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating specific diseases, such as cancer and inflammatory disorders.